Cas no 15877-57-3 (3-methylpentanal)

• Product Name: 3-methylpentanal
• CAS No: 15877-57-3
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 195944
• PubChem ID: 27523
• Update Time: 2025-04-19

3-methylpentanal Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-methyl-
• 3-methylpentanal
• (+-)-3-methyl-valeraldehyde
• 2-methylbutyraldehyde
• 3-Ethylbutanal
• 3-methyl-1-pentanal
• 3-methyl-pentanal
• Pentanal,3-methyl
• Valeraldehyde,3-methyl
• AKOS013286412
• Valeraldehyde, 3-methyl-
• NS00054038
• EINECS 240-014-6
• NSC-102764
• FT-0637291
• EN300-156186
• DTXSID70871249
• 2-bromo-2,4,4-trimethyl-5-octyne
• Q22131870
• SCHEMBL263198
• NSC 102764
• 3-Methylvaleraldehyde
• 15877-57-3
• C2H5CH(CH3)CH2CHO
• NSC102764
• DB-043399
• G82736

• Inchi： 1S/C6H12O/c1-3-6(2)4-5-7/h5-6H,3-4H2,1-2H3
• InChI Key： YJWJGLQYQJGEEP-UHFFFAOYSA-N
• SMILES： O=CCC(C)CC

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 0.8079 (estimate)
• Melting Point: -72.5°C (estimate)
• Boiling Point: 117.63°C (estimate)
• Flash Point: 17.8±5.4 °C
• Refractive Index: 1.4085 (estimate)
• PSA: 17.07000
• LogP: 1.62150
• Vapor Pressure: 13.6±0.2 mmHg at 25°C

3-methylpentanal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-hydrogen aldehydes